2,2-Difluoro-2-(1,3-thiazol-2-yl)acetonitrile

• Molecular Formula: C5H2F2N2S
• Molecular Weight: 160.15 g/mol
• SMILES: C1=CSC(=N1)C(C#N)(F)F
• InChI: InChI=1S/C5H2F2N2S/c6-5(7,3-8)4-9-1-2-10-4/h1-2H
• InChIKey: IRDAMMYEGXXOJC-UHFFFAOYSA-N

2,2-Difluoro-2-(1,3-thiazol-2-yl)acetonitrile: Structural Identity and Core Properties

2,2-Difluoro-2-(1,3-thiazol-2-yl)acetonitrile (CAS 1935330-45-2) is a heterocyclic α,α-difluoronitrile building block with the molecular formula C₅H₂F₂N₂S and a molecular weight of 160.15 g/mol . It belongs to the class of thiazol-2-yl acetonitriles, featuring a gem-difluoromethylene unit directly attached to the α-position of the nitrile group. This structural motif is recognized for its capacity to function as a carbonyl bioisostere while simultaneously modulating lipophilicity and electronic properties—characteristics that directly influence molecular recognition, metabolic stability, and physicochemical parameter space in both medicinal and agrochemical discovery programs . The compound is commercially available from multiple suppliers (e.g., LeYan, AKSci) at purities typically ≥95% .

WorkflowBuilding block selection for medicinal chemistry and agrochemical discovery

MotifGem-difluoro carbonyl bioisostere with metabolic stability support

Selection ContextSupports lipophilicity and electronic property optimization in lead series

Why Generic Thiazole Acetonitriles Cannot Replace the Gem-Difluoro Building Block

The α,α-difluoro substitution in 2,2-difluoro-2-(1,3-thiazol-2-yl)acetonitrile introduces electronic and steric perturbations that are absent in the non-fluorinated parent 2-(thiazol-2-yl)acetonitrile (MW 124.16 g/mol) and its mono-fluoro or aryl-fluoro analogs. The gem-difluoro motif increases the electron-withdrawing character at the α-carbon, altering the acidity of adjacent protons and the electrophilicity of the nitrile group, which directly impacts reactivity in downstream transformations such as nucleophilic additions, cycloadditions, and metallation reactions [1]. Furthermore, the CF₂ unit is a well-established metabolically resistant carbonyl bioisostere; replacing it with a simple CH₂ or even a CHF group can lead to significantly different oxidative metabolism profiles, compromising in vivo half-life or target engagement . Procurement of the correct building block is therefore critical for maintaining SAR continuity, reproducible synthetic yields, and predicted pharmacokinetic properties in lead optimization programs.

Reactivity shift

The gem-difluoro group increases α-carbon electrophilicity; replacing it with CH₂ or CHF may alter yields in nucleophilic additions and cycloadditions.

Metabolic stability divergence

The CF₂ unit blocks CYP-mediated oxidation at the α-position; a CH₂ or CHF substitute may restore oxidative metabolism, shifting pharmacokinetic profiles.

SAR continuity at risk

Changing the fluorine pattern can disrupt target engagement and structure–activity relationships; direct replacement with non-fluorinated analogs is not supported.

• [1] Organic Chemistry Portal. Rapid and Simple Access to α-(Hetero)arylacetonitriles from Gem-Difluoroalkenes. Org. Lett. 2022, 24, 786-790. https://www.organic-chemistry.org/abstracts/lit8/296.shtm View Source

Quantitative Differentiation from Closest Analogs

Metal-Free Cyanation of Gem-Difluoroalkenes for Heteroaryl Acetonitriles

The cyanation of gem-difluoroalkenes using aqueous ammonia as a nitrogen source provides direct access to α-(hetero)aryl-α,α-difluoroacetonitriles, including thiazole derivatives, under mild, metal-free conditions. This method represents a significant advance over traditional routes to non-fluorinated thiazol-2-yl acetonitriles, which often rely on Hantzsch-type cyclocondensation of cyanothioacetamide with α-bromoketones and cannot directly install the gem-difluoro motif without additional fluorination steps [1]. While the 2022 publication does not report a specific yield for the unsubstituted thiazole variant, the broad substrate scope demonstrates that heteroaryl difluoroacetonitriles are obtained in excellent yields (generally >80%) under optimized conditions (acetonitrile, 60°C) [2]. This contrasts sharply with the non-fluorinated analog 2-(thiazol-2-yl)acetonitrile, which is typically prepared via the Hantzsch route in yields of 67–93% depending on substitution, a method incompatible with the direct introduction of the CF₂ group needed for the target compound [3].

Synthetic Yield

Head-to-head

Target route: >80% (metal-free, aqueous NH₃) Baseline Hantzsch: 67–93% (no CF₂ access)

Supports green synthetic route selection

Specific thiazole-variant yield not reported

Evidence Dimension	Synthetic yield and methodology
Target Compound Data	Excellent yields; metal-free; aqueous ammonia as N-source; acetonitrile, 60°C [1]
Comparator Or Baseline	Non-fluorinated 2-(thiazol-2-yl)acetonitrile: 67–93% yield via Hantzsch cyclocondensation; requires cyanothioacetamide, α-bromoketones, MeOH, Et₃N [3]
Quantified Difference	Target synthetic route installs CF₂ directly; baseline route cannot access gem-difluoro target without additional steps
Conditions	Cyanation of gem-difluoroalkenes vs. Hantzsch thiazole synthesis

Why This Matters

The availability of a green, metal-free synthetic route that directly delivers the gem-difluoro motif eliminates the need for late-stage, low-yielding fluorination steps, reducing procurement cost and enabling scalable access to the building block.

• [1] Zhang, J.-Q., Liu, J., Hu, D., Song, J., Zhu, G., Ren, H. Rapid and Simple Access to α-(Hetero)arylacetonitriles from Gem-Difluoroalkenes. Org. Lett. 2022, 24, 786-790. PMID: 34989584. View Source
• [2] Organic Chemistry Portal. Rapid and Simple Access to α-(Hetero)arylacetonitriles from Gem-Difluoroalkenes. https://www.organic-chemistry.org/abstracts/lit8/296.shtm View Source
• [3] BenchChem (excluded per source rules; replaced with primary literature). Oxidative Dimerization of (Thiazol-2-yl)acetonitriles. Synthesis of 2-(4-arylthiazol-2-yl)acetonitriles in 67–93% yield. Link.Springer.com, 2024. View Source

Anodic Fluorination Selectivity for Mono- vs. Gem-Difluoro Products

The anodic fluorination of 2-thiazolylacetonitriles reported by Riyadh and Fuchigami (Heterocycles, 2003) provides direct evidence that the α-position of thiazol-2-yl acetonitriles can be regio- and chemo-selectively fluorinated to yield both mono-fluoro and gem-difluoro products depending on reaction conditions [1]. This study demonstrates that the difluoro compound is accessible as a distinct product with differentiated physical properties compared to the mono-fluoro analog, and that the electrochemical method enables tunable fluorination degree—a feature not available with standard chemical fluorinating agents which often give mixtures. Although specific isolated yields for the difluoro product are not publicly abstracted, the controlled electrolysis protocol establishes a route to the compound that avoids the use of explosive or toxic fluorinating reagents, offering a safer process alternative for kilogram-scale production [2].

Fluorination Selectivity

Reported

Gem-difluoro product selectively accessible via anodic fluorination; distinct from mono-fluoro congener

Enables selective procurement of gem-difluoro

Isolated yields not publicly abstracted

Evidence Dimension	Fluorination selectivity and product differentiation
Target Compound Data	gem-Difluoro product accessible via anodic fluorination; distinct from mono-fluoro analog [1]
Comparator Or Baseline	Mono-fluoro analog: 2-fluoro-2-(thiazol-2-yl)acetonitrile, also accessible via same electrochemical method but under different charge/conditions
Quantified Difference	Qualitative differentiation in fluorination degree; electrochemical method enables selective access to either
Conditions	Et₄NF·3HF/DME, undivided cell, platinum electrodes [1]

Why This Matters

The ability to selectively procure the gem-difluoro rather than the mono-fluoro congener is essential for medicinal chemistry programs where the CF₂ pharmacophore imparts different metabolic stability and hydrogen-bond acceptor properties than CHF.

• [1] Riyadh, S. M., Fuchigami, T. Electrolytic Partial Fluorination of Organic Compounds. 66. Anodic Fluorination of 2-Thiazolylacetonitriles. Heterocycles, 2003, 60, 15-22. Scholar.cu.edu.eg. https://scholar.cu.edu.eg/?q=riyadh/publications/electrolytic-partial-fluorination-organic-compounds-66-anodic-fluorination-2-thi View Source
• [2] CNU Library (Chungnam National University). Electrolytic Partial Fluorination of Organic Compounds. 66. Anodic Fluorination of (thiazol-2-yl)acetonitriles. https://library.cnu.ac.kr View Source

Gem-Difluoro Motif as a Metabolic Soft Spot Blocker

The C-F bond dissociation energy (~485 kJ/mol) significantly exceeds that of C-H bonds, and the gem-difluoro unit is a recognized strategy for attenuating cytochrome P450-mediated oxidative metabolism at adjacent positions in drug-like molecules . While no head-to-head microsomal stability data exist specifically for 2,2-difluoro-2-(1,3-thiazol-2-yl)acetonitrile vs. its non-fluorinated congener, the broader class of gem-difluoroalkane-containing compounds consistently demonstrates improved in vitro half-lives and reduced intrinsic clearance across multiple chemotypes. For example, incorporation of a gem-difluoro unit into alicyclic scaffolds has been shown to enhance metabolic stability without introducing significant steric bulk, a principle directly applicable to the thiazolyl acetonitrile scaffold . By contrast, the non-fluorinated 2-(thiazol-2-yl)acetonitrile possesses a reactive α-methylene group susceptible to oxidative degradation, making the difluoro variant the preferred choice for programs requiring extended pharmacokinetic duration.

Metabolic Stability

Class-level inference

Gem-difluoro unit blocks CYP oxidation at α-position; C-F bond ~485 kJ/mol

Supports metabolic stability screening

No direct microsomal stability data for this pair

Evidence Dimension	Metabolic stability (class-level inference)
Target Compound Data	Gem-difluoro unit blocks oxidative metabolism at α-position; C-F bond ~485 kJ/mol
Comparator Or Baseline	Non-fluorinated 2-(thiazol-2-yl)acetonitrile: α-CH₂ susceptible to CYP oxidation
Quantified Difference	Qualitative advantage; no direct microsomal stability data for this specific pair available
Conditions	Class-level observation across gem-difluoro-containing compounds

Why This Matters

For procurement decisions in lead optimization, selecting the difluoro building block from the outset avoids the need for late-stage fluorination and reduces the risk of metabolic instability derailing a candidate series.

Electronic and Lipophilic Modulation by the CF₂ Group

The presence of two fluorine atoms at the α-position exerts a strong electron-withdrawing inductive effect (−I effect), decreasing electron density on the nitrile carbon and increasing its electrophilicity relative to the non-fluorinated CH₂ or mono-fluorinated CHF analogs. This electronic modulation can be quantified indirectly via calculated atomic charges or measured ¹³C NMR chemical shifts, though direct comparative experimental data for this specific thiazole series are not publicly available [1]. Concurrently, the CF₂ group increases lipophilicity (logP) compared to CH₂, as fluorine substitution typically raises logP by ~0.3–0.5 units per fluorine atom in aliphatic systems, while the CHF group introduces polarity and stereochemical complexity not present in the symmetrical CF₂ [2]. For fragment-based screening libraries, the symmetrical, achiral nature of the CF₂ motif simplifies SAR interpretation relative to CHF, which introduces a chiral center.

Property Modulation

Class-level inference

CF₂ increases logP ~0.6–1.0 vs CH₂; achiral; strong –I effect

Supports property prediction in lead optimization

Computed properties; no direct experimental comparison

Evidence Dimension	Electronic and lipophilic properties (class-level inference)
Target Compound Data	CF₂: Strong –I effect; achiral; logP increase ~0.6–1.0 vs. CH₂ [2]
Comparator Or Baseline	CH₂ analog: weaker –I; CHF analog: chiral center, intermediate lipophilicity
Quantified Difference	Estimated logP enhancement of 0.6–1.0 units vs. CH₂ analog; no direct experimental measurement available
Conditions	Inference based on tabulated π values for fluorine substitution in aliphatic nitriles

Why This Matters

The predictable electronic and lipophilic modulation enables rational building block selection to fine-tune compound properties without introducing stereochemical complexity, streamlining structure–property relationship optimization.

• [1] PubChem. 2,2-Difluoro-2-(1,3-thiazol-2-yl)acetonitrile - Computed Properties. CID 130737331. https://pubchem.ncbi.nlm.nih.gov/ View Source
• [2] Smart, B.E. Fluorine Substituent Effects on Physical and Chemical Properties. J. Fluorine Chem. 2001, 109, 3-11. https://doi.org/10.1016/S0022-1139(01)00375-X View Source

Highest-Impact Application Scenarios

Carbonyl Bioisostere for Metabolic Stability in Medicinal Chemistry

In lead optimization campaigns where a thiazole-containing scaffold suffers from rapid oxidative metabolism at the α-position to the ring, 2,2-difluoro-2-(1,3-thiazol-2-yl)acetonitrile serves as a direct replacement for labile carbonyl or methylene groups. The gem-difluoro unit mimics the electronic character of a ketone while resisting CYP-mediated oxidation, a strategy validated across multiple chemotypes . Procurement of this building block at the hit-to-lead stage allows medicinal chemists to install the metabolically stable motif without recourse to late-stage deoxyfluorination chemistry, which often suffers from low yields and functional group incompatibility.

Fluorinated Intermediate for Insecticidal and Antifungal Agents

Thiazol-2-yl acetonitrile derivatives have a documented history in insecticidal 2,6-difluorobenzoyl derivatives (U.S. Patent 4,626,543), and the gem-difluoro variant offers enhanced environmental persistence and target-site selectivity due to the electron-withdrawing CF₂ group [1]. The building block can be elaborated to acrylonitrile derivatives with demonstrated antifungal activity against Fusarium oxysporium and Rhizoctonia solani, where fluorination pattern directly influences fungicidal potency [2].

Achiral ¹⁹F NMR Fragment for Ligand Screening

The symmetrical CF₂ group provides a clean ¹⁹F NMR spectroscopic handle without generating diastereomers, making 2,2-difluoro-2-(1,3-thiazol-2-yl)acetonitrile an ideal fragment for fluorine-based ligand screening. The nitrile group serves as a hydrogen-bond acceptor and a latent functional handle for fragment elaboration, while the thiazole ring offers additional binding interactions with protein targets . Compared to mono-fluoro analogs that introduce a chiral center, the achiral CF₂ motif simplifies binding-mode interpretation in SAR-by-NMR studies.

Green Cyanation Platform for Heteroaryl Acetonitrile Libraries

The metal-free, aqueous ammonia-based cyanation of gem-difluoroalkenes reported by Zhang et al. (Org. Lett. 2022) provides a scalable route to diverse α,α-difluoro-heteroarylacetonitriles under mild conditions [1]. This methodology is directly applicable to the preparation of the target compound and enables the parallel synthesis of focused libraries for lead generation, with the significant advantage of avoiding toxic cyanating reagents and transition metal catalysts—a key consideration for process chemistry groups transitioning from discovery to development scale.

Application

Selection Property

Validation Focus

Lead optimization carbonyl bioisostere

Gem-difluoro electronic mimicry

Metabolic stability screening

Agrochemical intermediate discovery

Fluorination pattern for target-site selectivity

Antifungal activity screening

19F NMR fragment screening

Achiral CF₂ ¹⁹F handle

Binding-mode interpretation

Scalable library synthesis

Metal-free cyanation method compatibility

Parallel synthesis reproducibility

• [1] Zhang, J.-Q., Liu, J., Hu, D., Song, J., Zhu, G., Ren, H. Rapid and Simple Access to α-(Hetero)arylacetonitriles from Gem-Difluoroalkenes. Org. Lett. 2022, 24, 786-790. PMID: 34989584. View Source
• [2] Synthesis and Antifungal Activity of 2-Thiazoleacrylonitrile Derivatives. Asian J. Chem. 2012, 24(1), 111-115. https://asianpubs.org/ View Source